Cas no 1821428-35-6 (AZD0156)

• Product Name: AZD0156
• CAS No: 1821428-35-6
• MF: C₂₆H₃₁N₅O₃
• MW: 461.56
• MDL: MFCD30470661
• CID: 2601244
• PubChem ID: 118502708
• Update Time: 2024-11-01

AZD0156 Chemical and Physical Properties

Names and Identifiers

• AZD0156
• AZD-0156
• P5T0XWC07Z
• GTPL9942
• AZD 0156 [WHO-DD]
• AOTRIQLYUAFVSC-UHFFFAOYSA-N
• BDBM245474
• BCP18990
• s8375
• SB19769
• compound 64 [PMID: 29683659]
• US9428503, 1
• A16419
• 8-(6-(3-(dimethylamino)propoxy)pyridin-3-yl)-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[4,5-c]quinolin-2(3H)-one
• 8-[6-[3-(dimethylamino)propoxy]pyridin-3-y
• CID 118502708
• 8-{6-[3-(Dimethylamino)propoxy]-3-pyridinyl}-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one
• 8-(6-(3-(dimethylamino)propoxy)pyridin-3-yl)-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one
• CS-2218
• AZ 0156
• AZ0156
• SCHEMBL17246146
• compound 64 [PMID: 29683659]
• AS-35329
• 1821428-35-6
• compound 64 (PMID: 29683659)
• NSC792956
• 8-(6-(3-(Dimethylamino)propoxy)pyridin-3-yl)-3-methyl-1-(tetrahydro-2 H-pyran-4-yl)-1,3-dihydro-2 H-imidazo(4,5-c)quinolin-2-one
• 8-{6-[3-(dimethylamino)propoxy]pyridin-3-yl}-3-methyl-1-(oxan-4-yl)imidazo[4,5-c]quinolin-2-one
• WXC42835
• NSC-792956
• 8-(6-(3-(dimethylamino)propoxy)pyridin-3-yl)-3-methyl-1-(oxan-4-yl)imidazo(4,5-c)quinolin-2-one
• UNII-P5T0XWC07Z
• Azd 0156
• EX-A1321
• DS-017163
• 8-[6-(3-Dimethylaminopropoxy)pyridin-3-yl]-3-methyl-1-(oxan-4-yl)imidazo[5,4-c]quinolin-2-one
• CS-5889
• 2H-IMIDAZO(4,5-C)QUINOLIN-2-ONE, 8-(6-(3-(DIMETHYLAMINO)PROPOXY)-3-PYRIDINYL)-1,3-DIHYDRO-3-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)-
• HY-100016
• MFCD30470661
• AC-32949
• 2H-Imidazo[4,5-c]quinolin-2-one, 8-[6-[3-(dimethylamino)propoxy]-3-pyridinyl]-1,3-dihydro-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-
• AZD0156 (AZD-0156)
• CHEMBL3960662
• ATM Kinase Inhibitor AZD0156
• AKOS030629510
• 8-[6-[3-(dimethylamino)propoxy]pyridin-3-yl]-3-methyl-1-(oxan-4-yl)imidazo[4,5-c]quinolin-2-one

• MDL： MFCD30470661
• Inchi： 1S/C26H31N5O3/c1-29(2)11-4-12-34-24-8-6-19(16-28-24)18-5-7-22-21(15-18)25-23(17-27-22)30(3)26(32)31(25)20-9-13-33-14-10-20/h5-8,15-17,20H,4,9-14H2,1-3H3
• InChI Key： AOTRIQLYUAFVSC-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N1C(N(C([H])([H])[H])C2=C([H])N=C3C([H])=C([H])C(C4=C([H])N=C(C([H])=C4[H])OC([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])=C([H])C3=C12)=O

Computed Properties

• Exact Mass: 461.24268987g/mol
• Monoisotopic Mass: 461.24268987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 2.9

Experimental Properties

• Color/Form: No data available
• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 628.3±55.0 °C at 760 mmHg
• Flash Point: 333.8±31.5 °C
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• pka: 9.27±0.28(Predicted)

AZD0156 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Imidazoquinolines
• Other Chemical additives Functional Additives